Cas no 2227700-99-2 ((1R)-2-amino-1-3-bromo-5-(trifluoromethyl)phenylethan-1-ol)

(1R)-2-amino-1-3-bromo-5-(trifluoromethyl)phenylethan-1-ol structure
2227700-99-2 structure
Product Name:(1R)-2-amino-1-3-bromo-5-(trifluoromethyl)phenylethan-1-ol
CAS No:2227700-99-2
MF:C9H9BrF3NO
MW:284.073072195053
CID:5600575
PubChem ID:165661470
Update Time:2023-11-25

(1R)-2-amino-1-3-bromo-5-(trifluoromethyl)phenylethan-1-ol Chemical and Physical Properties

Names and Identifiers

    • 2227700-99-2
    • (1R)-2-amino-1-[3-bromo-5-(trifluoromethyl)phenyl]ethan-1-ol
    • EN300-1972798
    • (1R)-2-amino-1-3-bromo-5-(trifluoromethyl)phenylethan-1-ol
    • Inchi: 1S/C9H9BrF3NO/c10-7-2-5(8(15)4-14)1-6(3-7)9(11,12)13/h1-3,8,15H,4,14H2/t8-/m0/s1
    • InChI Key: YSIGNOVVBUWJSZ-QMMMGPOBSA-N
    • SMILES: BrC1C=C(C(F)(F)F)C=C(C=1)[C@H](CN)O

Computed Properties

  • Exact Mass: 282.98196g/mol
  • Monoisotopic Mass: 282.98196g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 212
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 46.2Ų

(1R)-2-amino-1-3-bromo-5-(trifluoromethyl)phenylethan-1-ol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1972798-0.05g
(1R)-2-amino-1-[3-bromo-5-(trifluoromethyl)phenyl]ethan-1-ol
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$1296.0 2023-09-16
Enamine
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Enamine
EN300-1972798-1.0g
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Enamine
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Enamine
EN300-1972798-5.0g
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Enamine
EN300-1972798-10.0g
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Enamine
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